![molecular formula C₁₀H₁₇NO₃S B1140148 (1R)-10-Camphorsulfonamide CAS No. 72597-34-3](/img/structure/B1140148.png)
(1R)-10-Camphorsulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R)-10-Camphorsulfonamide, also known as (1R)-10-CSA, is a chiral amide derivative of camphor with a sulfonamide group. It has a wide range of applications in medicinal chemistry, organic synthesis, and material science. This compound has been extensively studied and has been found to have interesting biochemical and physiological effects.
Scientific Research Applications
Synthesis of Derivatives : It has been used in the synthesis of optically active derivatives like (camphorsulfonyl)oxaziridines, demonstrating the transformation of the parent sulfonic acid to various derivatives without altering its absolute configuration (Cermak & Wiemer, 1999).
Chemical Characterization : Detailed chemical characterization of its isomers has been performed using techniques like NMR spectroscopy, high-resolution mass spectroscopy, and gas chromatography/mass spectrometry. This research has been vital in the manufacture of active pharmaceutical ingredients (Cheng et al., 2022).
Chiral Ligands in Chemical Reactions : It has been used as a chiral ligand in enantioselective addition reactions, like the addition of diethylzinc to benzaldehyde, demonstrating its utility in asymmetric synthesis (Kozakiewicz et al., 2008).
Design and Synthesis of Novel Ligands : New chiral camphorsulfonamide ligands have been synthesized starting from D-camphorsulfonic acid, showing its importance in creating novel chemical entities (Luo Yi-ming, 2013).
Medical Applications : Its potential application in the medical field as an anti-inflammatory drug has been investigated, including studies on its structural, spectral, and reactivity characteristics (Sangeetha et al., 2020).
Enantiomer Composition Determination : It has been used for determining the enantiomer composition of certain compounds, demonstrating its role in stereochemical analysis (Kuksenok et al., 2018).
High-Performance Liquid Chromatographic Separations : It has been utilized in the high-performance liquid chromatographic separation of enantiomeric amines, highlighting its role in chromatographic techniques (Souter, 1976).
Mechanism of Action
References:
- Nauck, M. A., & D‘Alessio, D. A. (2022). Tirzepatide, a dual GIP/GLP-1 receptor co-agonist for the treatment of type 2 diabetes with unmatched effectiveness regarding glycemic control and body weight reduction. Cardiovascular Diabetology, 21(1), 169
- Verywell Health. (2024). What Are GLP-1 Receptor Agonists?
properties
IUPAC Name |
[(1R,4S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3,(H2,11,13,14)/t7-,10-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBLUNABTQYDFJM-XVKPBYJWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2)CS(=O)(=O)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@H]2CC[C@@]1(C(=O)C2)CS(=O)(=O)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90993457 |
Source
|
Record name | 1-(7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90993457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
72597-34-3 |
Source
|
Record name | (1R)-10-Camphorsulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=72597-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90993457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.